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Compound of Interest

Compound Name: Antituberculosis agent-5

Cat. No.: B7764348 Get Quote

Essential Safety and Handling Guide for
Antituberculosis Agent-5
For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This document provides critical safety, handling, and disposal protocols for Antituberculosis
Agent-5, a nitrofuran-class compound identified as N-(2-Methoxybenzyl)-5-nitrofuran-2-

carboxamide. Adherence to these guidelines is mandatory for all personnel involved in the

handling of this agent to ensure personal safety and regulatory compliance.

Agent Identification and Hazard Assessment
Antituberculosis Agent-5 is a research chemical with the following identifiers:
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Property Value

Chemical Name
N-(2-Methoxybenzyl)-5-nitrofuran-2-

carboxamide[1]

Alternative Names WAY-638127[1]

CAS Number 313981-44-1[1][2]

Molecular Formula C13H12N2O5[1][2]

Molecular Weight 276.24 g/mol [2]

Hazard Classification: Based on available Safety Data Sheet (SDS) information, this compound

is classified as:

Skin Irritant (Category 2)[2]

Serious Eye Irritant (Category 2A)[2]

The toxicological properties of this compound have not been fully investigated. Therefore, it

should be handled with the utmost care, assuming it may have other unknown hazards.

Personal Protective Equipment (PPE) and
Engineering Controls
All handling of Antituberculosis Agent-5 must be conducted within a certified chemical fume

hood to avoid inhalation of dust or aerosols. The following PPE is mandatory:
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PPE Component Specification

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber).

[2]

Eye Protection Safety goggles with side-shields.[2]

Body Protection
Impervious clothing, such as a fully-buttoned

laboratory coat.[2]

Respiratory Protection

A suitable respirator should be used if there is a

risk of generating dust or aerosols that cannot

be controlled by the fume hood.[2]

Operational Plan: Handling and Storage
Safe Handling Procedures

Preparation: Before handling, ensure that a safety shower and eyewash station are

accessible.[2]

Weighing and Aliquoting: Conduct all weighing and preparation of solutions within a chemical

fume hood to minimize exposure.

Spill Prevention: Use appropriate labware and handling techniques to prevent spills.

Personal Hygiene: Wash hands thoroughly after handling the compound, even if gloves were

worn.[2]

Storage
Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area.

The recommended storage temperature is -20°C.[1]

Emergency Procedures
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Emergency Situation First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and shoes. If skin irritation occurs, seek

medical advice.[2]

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[2]

Ingestion
Do NOT induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.[2]

Spill

Evacuate the area. Wear appropriate PPE and

contain the spill using an inert absorbent

material. Collect the waste in a sealed container

for disposal. Prevent the spill from entering

drains or waterways.[2]

Disposal Plan
All waste containing Antituberculosis Agent-5 must be treated as hazardous waste and

disposed of according to institutional and local regulations.

Waste Segregation:

Solid Waste: Collect unused compound and contaminated disposable labware (e.g.,

pipette tips, weighing boats) in a dedicated, sealed, and clearly labeled hazardous waste

container.
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Liquid Waste: Collect solutions containing the agent in a separate, sealed, and labeled

container for non-halogenated organic liquid waste. Do not mix with other waste streams.

Labeling: All waste containers must be labeled with "HAZARDOUS WASTE" and the full

chemical name: "N-(2-Methoxybenzyl)-5-nitrofuran-2-carboxamide, CAS 313981-44-1".

Storage of Waste: Store waste containers in a designated satellite accumulation area within

the laboratory, away from incompatible materials.

Disposal: Arrange for pickup and disposal by a certified hazardous waste management

service. Organic solvents used for this compound should be disposed of in designated

solvent waste canisters.[2]

Experimental Protocol: In Vitro Antimycobacterial
Activity Assay (General Workflow)
While a specific, detailed experimental protocol for Antituberculosis Agent-5 is not publicly

available, the following provides a general workflow for assessing the in vitro activity of a novel

compound against Mycobacterium tuberculosis (M.tb). This should be adapted based on the

specific laboratory's standard operating procedures and biosafety level requirements (BSL-3 for

M.tb).

Workflow Diagram
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General Workflow for In Vitro Antitubercular Activity Assay

Preparation

Assay Setup

Incubation & Readout

Data Analysis

Prepare stock solution of Antituberculosis Agent-5 in DMSO

Perform serial dilutions of the compound in a 96-well plate

Prepare Middlebrook 7H9 brothCulture M.tb H37Rv to mid-log phase

Inoculate wells with M.tb suspension

Incubate plates at 37°C for 7-14 days

Include positive (e.g., Isoniazid) and negative (DMSO) controls

Measure bacterial growth (e.g., using Resazurin Microtiter Assay or optical density)

Determine the Minimum Inhibitory Concentration (MIC)

Click to download full resolution via product page

Caption: General workflow for determining the Minimum Inhibitory Concentration (MIC) of

Antituberculosis Agent-5.
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Detailed Methodology (General Steps)
Preparation of Compound Stock Solution: Aseptically prepare a stock solution of

Antituberculosis Agent-5 (e.g., 10 mg/mL) in sterile dimethyl sulfoxide (DMSO).

Culture of M. tuberculosis: Grow M. tuberculosis H37Rv strain in Middlebrook 7H9 broth

supplemented with OADC (oleic acid, albumin, dextrose, catalase) and glycerol at 37°C with

shaking until it reaches the mid-logarithmic growth phase.

Assay Plate Preparation: In a sterile 96-well microtiter plate, perform a serial two-fold dilution

of the Antituberculosis Agent-5 stock solution in 7H9 broth to achieve a range of desired

final concentrations.

Inoculation: Adjust the turbidity of the M.tb culture to a McFarland standard of 0.5 and further

dilute to achieve a final inoculum of approximately 5 x 10^5 CFU/mL in each well.

Controls: Include wells with a standard antitubercular drug (e.g., isoniazid) as a positive

control and wells with DMSO (at the same concentration as in the test wells) as a negative

(vehicle) control. Also include wells with media only as a sterility control.

Incubation: Seal the plates in a secondary container and incubate at 37°C for 7 to 14 days.

Determination of MIC: After incubation, assess bacterial growth. A common method is the

Resazurin Microtiter Assay (REMA), where resazurin is added to each well. A color change

from blue to pink indicates bacterial growth. The MIC is defined as the lowest concentration

of the compound that prevents this color change.

Signaling Pathway: Postulated Mechanism of Action
Antituberculosis Agent-5 belongs to the nitrofuran class of compounds. The antimicrobial

activity of nitroaromatic compounds like nitrofurans and nitroimidazoles against M. tuberculosis

is generally dependent on the reductive activation of their nitro group by a bacterial-specific

enzyme system. This process generates reactive nitrogen species, such as nitric oxide, which

are toxic to the bacteria.
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Postulated Mechanism of Action for Nitrofuran Antitubercular Agents
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Caption: Postulated bioactivation pathway for nitrofuran-class antitubercular agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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